Cas no 114438-66-3 ((S)-Methyl2-bromo-4-methylpentanoate)

(S)-Methyl2-bromo-4-methylpentanoate structure
114438-66-3 structure
Product name:(S)-Methyl2-bromo-4-methylpentanoate
CAS No:114438-66-3
MF:C7H13O2Br
MW:209.081
CID:2877953
PubChem ID:11644153

(S)-Methyl2-bromo-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

    • (S)-Methyl2-bromo-4-methylpentanoate
    • (S)-Methyl 2-bromo-4-methylpentanoate
    • 114438-66-3
    • Inchi: InChI=1S/C7H13BrO2/c1-5(2)4-6(8)7(9)10-3/h5-6H,4H2,1-3H3/t6-/m0/s1
    • InChI Key: SRPGFJDOALJGMR-LURJTMIESA-N

Computed Properties

  • Exact Mass: 208.00989Da
  • Monoisotopic Mass: 208.00989Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

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